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Compound of Interest

Compound Name: Boc-D-phenylalanine methyl ester

L Get Quote

Cat. No.: B1269909

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for the use of Boc-D-phenylalanine methyl ester, including
detailed operational procedures and disposal plans to ensure laboratory safety and
experimental integrity.

Hazard Identification and Safety Summary

Boc-D-phenylalanine methyl ester is classified as a hazardous substance that can cause
skin and eye irritation, as well as potential respiratory irritation.[1] Adherence to proper personal
protective equipment (PPE) protocols and handling procedures is critical to minimize exposure
risks.

Key Physical and Chemical Properties:

Property Value

CAS Number

77119-84-7[1]

Molecular Formula

C15H21NO4[1]

Molecular Weight 279.33 g/mol [1]

Appearance White to off-white solid/powder

Storage Temperature 4°C
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following PPE is mandatory when handling Boc-D-phenylalanine methyl ester:

PPE Category Specific Requirements Rationale

ANSI-approved safety glasses Protects against airborne
Eye and Face Protection with side shields or chemical powder and accidental

splash goggles.[1] splashes.

: L Provides chemical resistance
Hand Protection Nitrile gloves.[2][3][4] _ _
to amino acid esters.[2][3][4]

) Protects skin and personal
Body Protection A standard laboratory coat. ] o
clothing from contamination.

Use in a well-ventilated area or

a chemical fume hood. A o ) )
) ) ) Minimizes inhalation of the
Respiratory Protection NIOSH-approved respirator
) powdered compound.
may be necessary if dust

generation is unavoidable.

Step-by-Step Operational Procedures

To ensure both safety and experimental accuracy, follow these detailed procedures for common
laboratory manipulations of Boc-D-phenylalanine methyl ester.

3.1. Weighing the Powder:

o Preparation: Before weighing, ensure the analytical balance is calibrated and the weighing
area is clean.[5] Work in a designated area with minimal air currents, preferably near a
chemical fume hood.[6]

» Tare the Container: Place a clean, dry weighing boat or vial on the balance and tare the
weight to zero.[5][7]

o Transfer the Powder: Inside a chemical fume hood to control dust, carefully use a clean
spatula to transfer the desired amount of Boc-D-phenylalanine methyl ester to the tared
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container.[6]

o Final Weighing: Close the fume hood sash and the balance draft shield. Once the reading
stabilizes, record the final weight.[5]

o Cleanup: Promptly clean any residual powder from the balance and surrounding area.
3.2. Preparing a Solution:

e Solvent Addition: In a chemical fume hood, add a small amount of the desired solvent to a
beaker or flask containing the pre-weighed Boc-D-phenylalanine methyl ester.

o Dissolution: Gently swirl or stir the mixture until the solid is completely dissolved.[8] If
necessary, use a sonicator to aid dissolution.

o Transfer to Volumetric Flask: Carefully transfer the solution to a volumetric flask of the
appropriate size.

* Rinse and Dilute: Rinse the original container with a small amount of the solvent and add the
rinsing to the volumetric flask to ensure a complete transfer.

¢ Final Volume: Add the solvent to the volumetric flask until the bottom of the meniscus
reaches the calibration mark.[9]

e Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
contamination.

4.1. Small Spill Cleanup (Solid Powder):
» Restrict Access: Cordon off the area of the spill to prevent further dispersal.

e Don PPE: Ensure you are wearing the appropriate PPE as outlined in Section 2.
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e Contain and Collect: Gently sweep up the spilled powder, avoiding the creation of dust.[10]
Place the collected material into a sealed container labeled for chemical waste.[10]

» Decontaminate: Wipe the spill area with a damp cloth. Place the cloth and any contaminated
cleaning materials into the chemical waste container.

o Ventilate: Ensure the area is well-ventilated.
4.2. First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. If irritation persists, seek medical attention.[1]

 Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

Proper disposal of Boc-D-phenylalanine methyl ester and its associated waste is essential
for environmental protection and regulatory compliance.

5.1. Waste Segregation:

e Solid Waste: Unused Boc-D-phenylalanine methyl ester and any materials contaminated
with the solid (e.g., weighing paper, gloves) should be collected in a designated, sealed
container for solid chemical waste.

» Liquid Waste: Solutions containing Boc-D-phenylalanine methyl ester and any solvent
rinses should be collected in a separate, sealed container for liquid chemical waste.

5.2. Labeling and Storage:
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o Clearly label all waste containers with the full chemical name, "Boc-D-phenylalanine
methyl ester,” and the appropriate hazard symbols.

o Store waste containers in a designated, well-ventilated, and secure chemical waste
accumulation area, away from incompatible materials.

5.3. Final Disposal:

« All chemical waste must be disposed of through your institution's licensed hazardous waste
disposal service. Do not pour any waste containing this compound down the drain.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Boc-D-phenylalanine
methyl ester from receipt to disposal.
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Workflow for handling Boc-D-phenylalanine methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-boc-d-phenylalanine-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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